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Compound of Interest

Compound Name:
(2-

Fluorophenyl)methanesulfonamide

CAS No.: 919354-36-2

Cat. No.: B1358356

Get Quote

Executive Summary & Structural Disambiguation
Target Molecule: (2-Fluorophenyl)methanesulfonamide Primary CAS: 98611-90-6 (N-linked

isomer) | Secondary Context: Benzylic Isomer

In drug discovery, the term "(2-Fluorophenyl)methanesulfonamide" presents a critical

structural ambiguity that must be resolved prior to experimentation. It refers to two distinct

constitutional isomers with vastly different chemical reactivities and biological profiles. This

guide addresses both, with a focus on their specific utility in Fragment-Based Drug Discovery

(FBDD).

The Isomeric Distinction
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Feature
Isomer A: N-Linked

(Sulfonanilide)

Isomer B: C-Linked (Benzylic

Sulfonamide)

IUPAC Name

N-(2-

Fluorophenyl)methanesulfona

mide

1-(2-

Fluorophenyl)methanesulfona

mide

Structure

Pharmacophore
Bioisostere for carboxylic

acids; weak acidity.[1][2]

Zonisamide analog; Carbonic

Anhydrase Inhibitor (CAI)

motif.

Key Reactivity

Electrophilic aromatic

substitution (blocked ortho); N-

alkylation.

Benzylic deprotonation;

Sulfonamide N-acylation.

Structural Profile & The "Ortho-Fluorine" Effect
The presence of a fluorine atom at the ortho position (C2) exerts profound electronic and

conformational effects on the sulfonamide scaffold.

Conformational Restriction
The ortho-fluorine atom induces a preferred conformation due to dipole-dipole repulsion

between the fluorine lone pairs and the sulfonyl oxygens.

N-Linked Isomer: The C–N bond rotation is restricted, often forcing the methylsulfonyl group

out of coplanarity with the phenyl ring. This "twist" increases solubility and selectivity in

protein binding pockets.

Metabolic Blocking: The C2-F substituent effectively blocks metabolic hydroxylation at this

position, a common clearance pathway for phenyl-sulfonamides, thereby extending in vivo

half-life (

).

Electronic Modulation (Hammett Equation)
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Fluorine is highly electronegative (

), exerting a strong inductive electron-withdrawing effect (-I).

Acidity (pKa): In the N-linked isomer, the -I effect stabilizes the nitrogen anion, lowering the

pKa (approx. 9.5–10.5) compared to the non-fluorinated analog. This facilitates

deprotonation under physiological conditions, enhancing water solubility.

Lipophilicity: The C-F bond adds lipophilicity (

) while simultaneously reducing the basicity of the aromatic ring.

Synthetic Methodology
Two robust, self-validating protocols are provided below. Protocol A yields the N-linked

sulfonanilide (CAS 98611-90-6), while Protocol B yields the benzylic sulfonamide (Zonisamide

analog).

Protocol A: Synthesis of N-(2-
Fluorophenyl)methanesulfonamide
Reaction Type: Nucleophilic Sulfonylation (Schotten-Baumann conditions)

Reagents:

2-Fluoroaniline (1.0 equiv)

Methanesulfonyl chloride (MsCl) (1.1 equiv)

Pyridine (solvent/base) or DCM/Triethylamine

Temp: 0°C to RT

Step-by-Step Workflow:

Preparation: Dissolve 2-fluoroaniline (10 mmol) in anhydrous Dichloromethane (DCM, 20

mL) under nitrogen atmosphere.

Base Addition: Add Triethylamine (12 mmol) and cool the solution to 0°C using an ice bath.
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Sulfonylation: Dropwise add Methanesulfonyl chloride (11 mmol) over 15 minutes. Critical:

Exothermic reaction; maintain temp < 5°C to prevent bis-sulfonylation.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(Hexane:EtOAc 7:3).

Workup: Quench with 1M HCl (to remove unreacted amine/pyridine). Wash organic layer

with brine, dry over

, and concentrate.

Purification: Recrystallize from Ethanol/Water to yield white needles.

Protocol B: Synthesis of (2-
Fluorophenyl)methanesulfonamide (Benzylic)
Reaction Type: Strecker Sulfite Alkylation / Chlorination / Amination

Reagents:

2-Fluorobenzyl chloride[2][3]

Sodium Sulfite (

)

Phosphorus Pentachloride (

) or

Aqueous Ammonia (

)

Step-by-Step Workflow:

Sulfonation: Reflux 2-fluorobenzyl chloride with saturated aq.

for 6 hours. Cool to precipitate sodium (2-fluorophenyl)methanesulfonate. Filter and dry.
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Activation: Mix the dry sulfonate salt with

(1.1 equiv) and heat at 100°C for 1 hour (solvent-free). Caution: Generates

byproduct.

Extraction: Quench reaction mixture on ice. Extract the resulting sulfonyl chloride with DCM.

Amination: Add the DCM solution dropwise to excess 28% aqueous ammonia at 0°C. Stir

vigorously for 2 hours.

Isolation: Evaporate DCM; the product precipitates as a white solid.

Visualizing the Reaction Pathways
The following diagram illustrates the divergent synthetic pathways for the two isomers.

2-Fluoroaniline + MsCl / Base

2-Fluorobenzyl Chloride + Na2SO3
(Reflux)

N-(2-Fluorophenyl)
methanesulfonamide

(CAS 98611-90-6)

Nucleophilic Substitution

Sulfonate SaltStrecker Sulfite Rxn + PCl5 then NH3
(2-Fluorophenyl)

methanesulfonamide
(Benzylic / Zonisamide Analog)

Chlorination/Amination

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways for N-linked vs. C-linked (benzylic) sulfonamides.

Medicinal Chemistry Applications
Fragment-Based Drug Discovery (FBDD)
The (2-fluorophenyl)methanesulfonamide moiety is a "privileged scaffold" in FBDD libraries.

Ligand Efficiency (LE): The molecule has a low molecular weight (MW ~189 Da) and high

polarity, making it an ideal "fragment" starter.
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Binding Mode: The sulfonamide group acts as a classic hydrogen bond anchor.

Acceptor: The sulfonyl oxygens accept H-bonds from backbone amides (e.g., in kinases).

Donor: The N-H proton donates to catalytic residues (e.g., Asp/Glu).

Carbonic Anhydrase Inhibition (CAI)
The benzylic isomer (

) is structurally homologous to Zonisamide (Zonegran).

Mechanism: The terminal unsubstituted sulfonamide (

) coordinates directly to the Zinc ion (

) in the active site of Carbonic Anhydrase enzymes.

Selectivity: The 2-fluoro substitution alters the shape of the hydrophobic tail, potentially

improving selectivity for CA isoforms (e.g., hCA IX over hCA II), which is crucial for

developing anticancer agents with fewer side effects.

Quantitative Data Profile
Property Value (Approx) Source/Method

Molecular Weight 189.21 g/mol Calculated

LogP (Octanol/Water) 1.45 (N-linked) Consensus Model

Topological Polar Surface Area

(TPSA)
42.5 Å² (N-linked) PubChem [1]

H-Bond Donors 1 Structural Count

H-Bond Acceptors 2 Structural Count

Rotatable Bonds 2 Structural Count
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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